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Compound of Interest

Compound Name: 2-Chloro-N,N-diethylpropionamide

Cat. No.: B1345137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This application note provides a detailed protocol for the purification of 2-Chloro-N,N-
diethylpropionamide via vacuum distillation. This method is effective for removing non-volatile

impurities, unreacted starting materials, and high-boiling point byproducts from the crude

product. The protocol includes information on the physical properties of the target compound,

potential impurities, a step-by-step distillation procedure, and methods for purity assessment.

Introduction
2-Chloro-N,N-diethylpropionamide is a key intermediate in the synthesis of various organic

compounds, including pharmaceuticals and agrochemicals. The purity of this intermediate is

crucial for the successful outcome of subsequent synthetic steps and the quality of the final

product. Distillation, particularly under reduced pressure (vacuum distillation), is a standard and

efficient method for the purification of thermally stable liquid compounds with high boiling

points. This document outlines a comprehensive procedure for the purification of 2-Chloro-
N,N-diethylpropionamide, ensuring high purity of the final product.

Physicochemical Properties and Impurities
A thorough understanding of the physical properties of 2-Chloro-N,N-diethylpropionamide
and its potential impurities is essential for a successful purification process.
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Table 1: Physical Properties of 2-Chloro-N,N-diethylpropionamide

Property Value Reference

CAS Number 54333-75-4 [1]

Molecular Formula C₇H₁₄ClNO [1]

Molecular Weight 163.65 g/mol [1]

Appearance Colorless to light yellow liquid [2]

Density 1.021 g/mL [1]

Boiling Point (atm) 217 °C [1]

Flash Point 85 °C [1]

Potential Impurities:

The synthesis of 2-Chloro-N,N-diethylpropionamide typically involves the reaction of 2-

chloropropionyl chloride with diethylamine or the reaction of 2-chloropropionic acid with

diethylamine in the presence of a coupling agent.[3][4] Based on these synthetic routes,

potential impurities may include:

Unreacted Starting Materials: 2-chloropropionic acid, diethylamine.

Reagents and Solvents: Toluene, phosphorus oxychloride.[5]

Byproducts: Salts (e.g., diethylammonium chloride), and products of side reactions.

Experimental Protocol: Vacuum Distillation
This protocol details the purification of crude 2-Chloro-N,N-diethylpropionamide using

vacuum distillation.

Materials and Equipment:

Crude 2-Chloro-N,N-diethylpropionamide
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Round-bottom flask

Short path distillation head with Vigreux column

Condenser

Receiving flask(s)

Thermometer and adapter

Heating mantle with magnetic stirrer

Vacuum pump

Manometer

Cold trap (e.g., with dry ice/acetone or liquid nitrogen)

Stir bar

Glass wool or boiling chips

Table 2: Estimated Boiling Point of 2-Chloro-N,N-diethylpropionamide at Reduced Pressure

Pressure (mmHg) Estimated Boiling Point (°C)

10 ~100 - 110

5 ~90 - 100

1 ~70 - 80

Note: These are estimated values. The actual boiling point may vary depending on the

efficiency of the vacuum system and the purity of the crude material.

Procedure:

Apparatus Setup:
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Assemble the distillation apparatus as shown in the workflow diagram below. Ensure all

glassware is dry and joints are properly sealed with vacuum grease.

Place a stir bar in the round-bottom flask containing the crude 2-Chloro-N,N-
diethylpropionamide.

Insulate the distillation head and Vigreux column with glass wool or aluminum foil to

minimize heat loss.

Connect the vacuum pump to the distillation apparatus through a cold trap to protect the

pump from corrosive vapors.

Distillation Process:

Begin stirring the crude material.

Slowly and carefully apply the vacuum. The pressure should be monitored with a

manometer.

Once the desired pressure is reached and stable, begin heating the distillation flask.

Increase the temperature gradually. The first fractions collected will likely be low-boiling

impurities and residual solvent.

Monitor the temperature at the distillation head. A stable temperature reading indicates

that a pure fraction is distilling.

Collect the main fraction of 2-Chloro-N,N-diethylpropionamide in a clean receiving flask

at the estimated boiling point for the applied pressure.

Once the main fraction has been collected, or if the temperature begins to rise

significantly, stop the distillation.

Allow the apparatus to cool to room temperature before slowly releasing the vacuum.

Safety Precautions:

Conduct the distillation in a well-ventilated fume hood.
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Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat,

and gloves.

Be cautious when working with vacuum systems to avoid implosion. Inspect glassware for

cracks before use.

Handle all chemicals with care, referring to their respective Safety Data Sheets (SDS).

Purity Assessment
The purity of the distilled 2-Chloro-N,N-diethylpropionamide should be assessed using

appropriate analytical techniques.

Table 3: Purity Analysis Parameters

Analytical Technique Typical Parameters

Gas Chromatography-Mass Spectrometry (GC-

MS)

Column: Standard non-polar or medium-polarity

capillary column (e.g., DB-5ms, HP-

5ms).Injector Temperature: 250 °COven

Program: Start at a low temperature (e.g., 50-70

°C), ramp up to a high temperature (e.g., 250-

280 °C).MS Detector: Scan range m/z 40-400.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

¹H NMR: Analyze for the characteristic peaks of

2-Chloro-N,N-diethylpropionamide and the

absence of impurity signals.¹³C NMR: Confirm

the carbon skeleton and the absence of impurity

peaks.
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Click to download full resolution via product page

Caption: Workflow for the purification of 2-Chloro-N,N-diethylpropionamide.

Conclusion
Vacuum distillation is a highly effective method for the purification of 2-Chloro-N,N-
diethylpropionamide, yielding a product of high purity suitable for use in research,

development, and manufacturing. Adherence to the detailed protocol and safety precautions

outlined in this application note will ensure a safe and successful purification process. The

purity of the final product should always be confirmed by appropriate analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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